Cas no 1286728-72-0 (1-(4-{4-[4-amino-3-(3-fluorophenyl)-1,2-thiazole-5-carbonyl]piperazin-1-yl}phenyl)ethan-1-one)

• Product Name: 1-(4-{4-[4-amino-3-(3-fluorophenyl)-1,2-thiazole-5-carbonyl]piperazin-1-yl}phenyl)ethan-1-one
• CAS No: 1286728-72-0
• MF: C₂₂H₂₁FN₄O₂S
• MW: 424.491146802902
• CID: 5851071
• PubChem ID: 52906079
• Update Time: 2025-08-05

1-(4-{4-[4-amino-3-(3-fluorophenyl)-1,2-thiazole-5-carbonyl]piperazin-1-yl}phenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-[4-[4-amino-3-(3-fluorophenyl)-1,2-thiazole-5-carbonyl]piperazin-1-yl]phenyl]ethanone
• 1-(4-{4-[4-amino-3-(3-fluorophenyl)-1,2-thiazole-5-carbonyl]piperazin-1-yl}phenyl)ethan-1-one
• 1286728-72-0
• F3407-4751
• 1-(4-(4-(4-amino-3-(3-fluorophenyl)isothiazole-5-carbonyl)piperazin-1-yl)phenyl)ethanone
• VU0627262-1
• AKOS024486528

• Inchi： 1S/C22H21FN4O2S/c1-14(28)15-5-7-18(8-6-15)26-9-11-27(12-10-26)22(29)21-19(24)20(25-30-21)16-3-2-4-17(23)13-16/h2-8,13H,9-12,24H2,1H3
• InChI Key： XWGUJIBQBIKGJL-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(N2CCN(C(C3SN=C(C4=CC=CC(F)=C4)C=3N)=O)CC2)C=C1)C

Computed Properties

• Exact Mass: 424.13692526g/mol
• Monoisotopic Mass: 424.13692526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 622
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 108Ų

Additional information on 1-(4-{4-[4-amino-3-(3-fluorophenyl)-1,2-thiazole-5-carbonyl]piperazin-1-yl}phenyl)ethan-1-one

Comprehensive Analysis of 1-(4-{4-[4-amino-3-(3-fluorophenyl)-1,2-thiazole-5-carbonyl]piperazin-1-yl}phenyl)ethan-1-one (CAS No. 1286728-72-0)

In the rapidly evolving field of medicinal chemistry, 1-(4-{4-[4-amino-3-(3-fluorophenyl)-1,2-thiazole-5-carbonyl]piperazin-1-yl}phenyl)ethan-1-one (CAS No. 1286728-72-0) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure featuring a fluorophenyl-thiazole core and a piperazine linker, is widely studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its unique pharmacophore design, which combines a heterocyclic scaffold with a carbonyl functionality, offering versatile interaction capabilities with biological targets.

The compound's CAS No. 1286728-72-0 is frequently searched in academic and industrial databases, reflecting its relevance in modern small-molecule research. Its structural complexity, including the amino-thiazole moiety and piperazine ring, makes it a promising candidate for modulating protein-protein interactions (PPIs) and enzyme inhibition. Recent trends in AI-driven drug discovery have further amplified interest in such compounds, as computational models highlight their potential for high-affinity binding to therapeutic targets.

One of the key hotspots in discussions about 1-(4-{4-[4-amino-3-(3-fluorophenyl)-1,2-thiazole-5-carbonyl]piperazin-1-yl}phenyl)ethan-1-one is its role in addressing undruggable targets. With the rise of precision medicine, researchers are exploring how its fluorophenyl group enhances selectivity, while the thiazole ring contributes to metabolic stability. These features align with the growing demand for next-generation therapeutics that combine efficacy with improved pharmacokinetic profiles.

From a synthetic chemistry perspective, the compound's multi-step synthesis poses both challenges and opportunities. The incorporation of a 3-fluorophenyl substituent requires careful optimization to achieve high yields, while the piperazine-carbonyl linkage demands robust coupling strategies. These aspects are frequently discussed in forums focusing on green chemistry and atom economy, as the pharmaceutical industry seeks sustainable synthetic routes.

In the context of structure-activity relationship (SAR) studies, CAS No. 1286728-72-0 serves as a valuable template for designing analogs with enhanced properties. Its electron-withdrawing fluorine atom and hydrogen-bond acceptor sites are critical for optimizing binding affinity, a topic often queried in molecular docking studies. Additionally, its potential applications in kinase inhibition and GPCR modulation are areas of active investigation, reflecting broader trends in targeted therapy development.

The compound's physicochemical properties, such as its logP and polar surface area, are frequently analyzed in ADMET (absorption, distribution, metabolism, excretion, and toxicity) predictions. These metrics are essential for assessing its drug-likeness, a recurring theme in computational chemistry searches. Furthermore, its stability under physiological conditions is a subject of interest for researchers working on oral bioavailability enhancement.

As the scientific community continues to explore 1-(4-{4-[4-amino-3-(3-fluorophenyl)-1,2-thiazole-5-carbonyl]piperazin-1-yl}phenyl)ethan-1-one, its integration into combinatorial libraries and high-throughput screening platforms is gaining traction. The compound's versatility makes it a cornerstone in projects aimed at hit-to-lead optimization, particularly in oncology and immunology. This aligns with the increasing emphasis on multi-target therapeutics in complex diseases.

In summary, CAS No. 1286728-72-0 represents a compelling case study in modern drug design. Its structural ingenuity, combined with its potential to address unmet medical needs, positions it at the forefront of innovative pharmacology. Whether in academic labs or industrial R&D, this compound continues to inspire cutting-edge research, answering critical questions in molecular recognition and therapeutic intervention.